Cas no 948294-26-6 (1-bromo-2-fluoro-5-methyl-4-nitro-benzene)

1-Bromo-2-fluoro-5-methyl-4-nitro-benzene is a halogenated nitroaromatic compound with a molecular formula of C₇H₅BrFNO₂. This derivative of benzene features bromine and fluorine substituents at the 1- and 2-positions, respectively, along with a methyl group at the 5-position and a nitro group at the 4-position. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for constructing complex aromatic frameworks in pharmaceuticals, agrochemicals, and materials science. The presence of both electron-withdrawing (nitro, bromo, fluoro) and electron-donating (methyl) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications.
1-bromo-2-fluoro-5-methyl-4-nitro-benzene structure
948294-26-6 structure
Product Name:1-bromo-2-fluoro-5-methyl-4-nitro-benzene
CAS No:948294-26-6
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD07777174
CID:2169961
PubChem ID:26597863
Update Time:2025-06-08

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-fluoro-2-nitrotoluene
    • 1-bromo-2-fluoro-5-methyl-4-nitrobenzene
    • 1-Bromo-2-fluoro-5-methyl-4-nitro-benzene
    • 2-fluoro-5-methyl-4-nitrobromobenzene
    • 1-Bromo-2-fluoro-5-methyl-4-nitrobenzene (ACI)
    • SY039022
    • AS-52961
    • CS-0052592
    • SCHEMBL18959359
    • PB48719
    • YMB29426
    • SCHEMBL17466092
    • AKOS026670534
    • P15915
    • EN300-3235730
    • 948294-26-6
    • MFCD07777174
    • DB-253378
    • 1-bromo-2-fluoro-5-methyl-4-nitro-benzene
    • MDL： MFCD07777174
    • Inchi： 1S/C7H5BrFNO2/c1-4-2-5(8)6(9)3-7(4)10(11)12/h2-3H,1H3
    • InChI Key： ZIULASDABKIDOV-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(C)=CC(Br)=C(F)C=1)=O

Computed Properties

  • Exact Mass: 232.94900
  • Monoisotopic Mass: 232.94877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 3.32800

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
032900-5g
1-Bromo-2-fluoro-5-methyl-4-nitro-benzene
 948294-26-6 97.0%
5g
 ￡169.00 2022-03-01
Chemenu
CM315005-5g
1-Bromo-2-fluoro-5-methyl-4-nitrobenzene
 948294-26-6 95%
5g
 $400 2021-06-16
Fluorochem
032900-1g
1-Bromo-2-fluoro-5-methyl-4-nitro-benzene
 948294-26-6 97.0%
1g
 ￡56.00 2022-03-01
Alichem
A013022803-250mg
5-Bromo-4-fluoro-2-nitrotoluene
 948294-26-6 97%
250mg
 $470.40 2023-08-31
Alichem
A013022803-500mg
5-Bromo-4-fluoro-2-nitrotoluene
 948294-26-6 97%
500mg
 $798.70 2023-08-31
Alichem
A013022803-1g
5-Bromo-4-fluoro-2-nitrotoluene
 948294-26-6 97%
1g
 $1475.10 2023-08-31
Chemenu
CM315005-5g
1-Bromo-2-fluoro-5-methyl-4-nitrobenzene
 948294-26-6 95%+
5g
 $400 2022-06-09
Apollo Scientific
PC500249-1g
5-Bromo-4-fluoro-2-nitrotoluene
 948294-26-6
1g
 £16.00 2024-05-24
Apollo Scientific
PC500249-5g
5-Bromo-4-fluoro-2-nitrotoluene
 948294-26-6
5g
 £48.00 2024-05-24
Apollo Scientific
PC500249-10g
5-Bromo-4-fluoro-2-nitrotoluene
 948294-26-6
10g
 £86.00 2024-05-24

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Production Method

Production Method 1

452-62-0 452-62-0
948294-26-6 948294-26-6
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate ;  < 5 °C; 2 h, 5 °C
Reference
Preparation of cyanoindoline derivatives for use as NIK inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

452-62-0 452-62-0
948294-26-6 948294-26-6
Reaction Conditions
1.1 Reagents: Nitric acid Catalysts: Sulfuric acid ;  10 min, 0 °C; 5 h, rt
Reference
Preparation of condensed pyrazole compounds as TTK protein kinase inhibitors
, Japan, , ,

Production Method 3

52723-82-7 52723-82-7
948294-26-6 948294-26-6
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: 1,2-Dichloroethane ;  2 h, reflux
Reference
4-Oxo-4,5-dihydro-3H-1-thia-3,5,8-triazaacenaphthylene-2-carboxamides as inhibitors of Bruton's tyrosine kinase and their preparation
, World Intellectual Property Organization, , ,

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Raw materials

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Preparation Products

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Related Literature

948294-26-6 (1-bromo-2-fluoro-5-methyl-4-nitro-benzene) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.